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Compound of Interest

4-carbamimidoylbenzamide
Compound Name:
Hydrochloride

Cat. No.: B1635614

Introduction

In the landscape of pharmaceutical research and drug development, the precise and
unambiguous characterization of novel chemical entities is paramount. 4-
Carbamimidoylbenzamide hydrochloride, a molecule featuring a benzamidine core, belongs
to a class of compounds known for their interactions with serine proteases, making them
valuable scaffolds in medicinal chemistry.[1] This guide provides a comprehensive, in-depth
framework for the spectroscopic analysis of this compound, moving beyond mere data
presentation to explain the causality behind methodological choices. As a self-validating
system, the integrated approach described herein ensures the highest degree of confidence in
structural elucidation and purity assessment, meeting the rigorous standards of modern drug
development. This document is intended for researchers, analytical scientists, and quality
control professionals who require a robust, field-proven methodology for the characterization of
similar small molecules.

Molecular Structure and Physicochemical
Properties

A thorough understanding of the molecule's structure is the foundation of any analytical
strategy. The key functional groups and their electronic environments dictate the spectroscopic
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Figure 1: Chemical structure of 4-carbamimidoylbenzamide hydrochloride.
» Key Properties:

Molecular Formula: CsH1oN3O-HCI

o

[¢]

Molecular Weight: 200.65 g/mol

[¢]

IUPAC Name: 4-carbamimidoylbenzamide;hydrochloride

Core Moieties:

o

= Para-substituted Benzene Ring: A rigid aromatic core that gives rise to distinct signals in
NMR and UV-Vis spectroscopy.

= Amidinium Group (-C(=NH2)NH2%): A protonated, electron-withdrawing group that
significantly influences the aromatic proton and carbon chemical shifts. It is a strong
chromophore.

= Amide Group (-CONH?2): A primary amide with characteristic vibrational modes in IR
spectroscopy and distinct proton signals in NMR.

The Analytical Workflow: An Integrated, Self-
Validating Approach

The confidence in a structure is not derived from a single technique but from the convergence
of orthogonal analytical data. The following workflow illustrates a systematic approach where
each step validates the others, ensuring scientific integrity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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